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Compound of Interest

Compound Name: 2,6-Difluorophenylacetic acid

Cat. No.: B1295063 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential safety and

logistical information for the proper disposal of 2,6-Difluorophenylacetic acid, ensuring

operational safety and regulatory compliance.

Key Physical and Chemical Properties
A thorough understanding of the properties of 2,6-Difluorophenylacetic acid is the first step in

ensuring its safe handling and disposal. The following table summarizes its key quantitative

data.

Property Value Reference

CAS Number 85068-28-6 [1]

Molecular Formula F₂C₆H₃CH₂CO₂H [1]

Molecular Weight 172.13 g/mol [1]

Melting Point 100-102 °C [1][2]

Boiling Point ~219 °C (estimate) [2]

pKa 3.73 ± 0.10 (Predicted) [2]

Appearance
White to Almost white powder

to crystal
[2]
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Health Hazard Information
2,6-Difluorophenylacetic acid is classified as a hazardous substance. It is crucial to be aware

of its potential health effects to implement appropriate safety measures.

Skin Corrosion/Irritation: Causes skin irritation.[3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[3]

Specific target organ toxicity (single exposure): May cause respiratory irritation.[3]

For detailed first-aid measures, always refer to the substance's Safety Data Sheet (SDS). In

case of exposure, seek immediate medical attention.[3]

Procedural Steps for Proper Disposal
The disposal of 2,6-Difluorophenylacetic acid must be conducted in a manner that ensures

the safety of personnel and the protection of the environment. The following workflow outlines

the necessary steps for its proper disposal.
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Preparation Phase

Disposal Phase

Finalization

Start: Identify Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Store Container in a Cool, Dry,
Well-Ventilated Area

Consult Local, Regional &
National Waste Regulations

Arrange for Pickup by an
Approved Waste Disposal Plant

Complete all Necessary
Waste Manifest Documentation

End: Waste Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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